Cas no 109592-16-7 (1,3-bis(diethoxyphosphinoyloxy)benzene)
1,3-bis(diethoxyphosphinoyloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis(diethoxyphosphinoyloxy)benzene
- .Resorcindiphosphorsaeure-tetraaethylester;.1,3-bis-diethoxyphosphoryloxy-benzene;.m-Phenylendiphosphorsaeure-tetraaethylester;.1,3-Bis-diaethoxyphosphoryloxy-benzol;m-phenylenediethylphosphate;
-
- Inchi: 1S/C14H24O8P2/c1-5-17-23(15,18-6-2)21-13-10-9-11-14(12-13)22-24(16,19-7-3)20-8-4/h9-12H,5-8H2,1-4H3
- InChI Key: YCCJHQAMLYCWDV-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OCC)OC1C=CC=C(C=1)OP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 382.09500
Experimental Properties
- PSA: 109.14000
- LogP: 4.80640
1,3-bis(diethoxyphosphinoyloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR323188-1g |
Phosphoric acid 3-(diethoxy-phosphoryloxy)-phenyl ester diethyl ester |
109592-16-7 | 1g |
£548.00 | 2024-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575658-1g |
1,3-Phenylene tetraethyl bis(phosphate) |
109592-16-7 | 98% | 1g |
¥6930.00 | 2024-08-09 |
1,3-bis(diethoxyphosphinoyloxy)benzene Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1,3-bis(diethoxyphosphinoyloxy)benzene
Professional Introduction to 1,3-bis(diethoxyphosphinoyloxy)benzene (CAS No. 109592-16-7)
1,3-bis(diethoxyphosphinoyloxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 109592-16-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of phosphine oxide derivatives, characterized by its unique structural framework and functional properties. The presence of multiple diethoxyphosphinoyloxy groups attached to a benzene ring imparts distinct reactivity and utility, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.
The molecular structure of 1,3-bis(diethoxyphosphinoyloxy)benzene consists of a central benzene ring substituted with two phosphinoyloxy groups at the 1 and 3 positions. Each phosphinoyloxy group is derived from diethyl phosphite, contributing to the compound's overall electron-rich character. This structural feature facilitates its role as a ligand or precursor in various catalytic systems, particularly in transition metal-catalyzed reactions. The compound's stability under ambient conditions, coupled with its ability to participate in nucleophilic substitution reactions, makes it a versatile building block for medicinal chemistry applications.
In recent years, the interest in 1,3-bis(diethoxyphosphinoyloxy)benzene has been fueled by its potential applications in drug discovery and material science. Researchers have explored its utility as a chelating agent for metal ions, which is crucial for developing metal-based therapeutics. For instance, studies have demonstrated its ability to form stable complexes with palladium and copper, which are pivotal in catalytic asymmetric synthesis. These complexes exhibit high turnover numbers and selectivity, making them attractive for industrial-scale applications.
Moreover, the derivatives of 1,3-bis(diethoxyphosphinoyloxy)benzene have been investigated for their biological activities. Phosphine oxide-containing compounds are known to exhibit antimicrobial and anti-inflammatory properties, partly due to their ability to interfere with bacterial cell wall synthesis and modulate inflammatory pathways. Preliminary in vitro studies have shown that certain analogs of this compound exhibit promising activity against resistant bacterial strains, suggesting their potential as novel antimicrobial agents. Further research is ongoing to optimize their efficacy and safety profiles for therapeutic use.
The synthesis of 1,3-bis(diethoxyphosphinoyloxy)benzene involves multi-step organic transformations, typically starting from commercially available benzene derivatives. The key step involves the selective introduction of phosphinoyloxy groups at the 1 and 3 positions through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advanced synthetic methodologies, such as palladium-catalyzed borylation followed by lithiation and phosphorylation, have been employed to achieve high regioselectivity and yield. These advancements underscore the compound's synthetic significance and highlight the ongoing efforts to refine its production processes.
From a material science perspective, 1,3-bis(diethoxyphosphinoyloxy)benzene has been explored as a precursor for functional polymers and coatings. Its phosphine oxide moieties can enhance the thermal stability and flame retardancy of polymer matrices when incorporated into their backbones or side chains. Additionally, these compounds exhibit interesting electronic properties due to their conjugated aromatic system and oxygen-rich functional groups. Such characteristics make them suitable candidates for organic electronic applications, including light-emitting diodes (OLEDs) and photovoltaic devices.
The latest research trends indicate that 1,3-bis(diethoxyphosphinoyloxy)benzene is being integrated into innovative drug delivery systems. Its ability to form stable nanoparticles with bioactive payloads has opened new avenues for targeted therapy. By leveraging its amphiphilic nature—combining hydrophilic oxygen atoms with hydrophobic aromatic rings—this compound can encapsulate poorly soluble drugs within micelles or liposomes, improving their bioavailability and therapeutic efficacy. Such developments are particularly relevant in oncology, where controlled drug release is critical for minimizing side effects.
In conclusion,1,3-bis(diethoxyphosphinoyloxy)benzene (CAS No. 109592-16-7) represents a fascinating compound with broad applicability across multiple scientific domains. Its unique structural features enable diverse functionalities in catalysis、drug discovery、material science,and nanotechnology。As research continues to uncover new methodologies for its synthesis and application,this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.
109592-16-7 (1,3-bis(diethoxyphosphinoyloxy)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)